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Compound of Interest

Compound Name: 2-Carboxyphenylboronic acid

Cat. No.: B115381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 2-Carboxyphenylboronic acid. Understanding the chemical stability of

this reagent is critical for its effective use in research, particularly in organic synthesis,

medicinal chemistry, and drug development, where it serves as a key building block.[1][2][3]

This document summarizes key stability data, outlines potential degradation pathways, and

provides detailed experimental protocols for stability assessment.

Stability Profile
2-Carboxyphenylboronic acid is generally a stable solid under standard ambient conditions.

[4] However, its stability can be influenced by several factors, including temperature, pH, light,

and the presence of oxidizing agents.

General and Thermal Stability: As a solid, 2-Carboxyphenylboronic acid is chemically stable

at room temperature.[4] However, elevated temperatures can accelerate degradation.[5] The

melting point has been reported to be between 138-141°C and 162°C, with some sources

indicating decomposition at higher temperatures.[2][6] It is advisable to store the solid at

refrigerated temperatures for long-term stability.[2][5]

Oxidative Stability: Boronic acids are susceptible to oxidation.[7] The primary pathway for

oxidative degradation, particularly in the presence of reactive oxygen species like hydrogen

peroxide, is through oxidative deboronation to yield the corresponding phenol (salicylic acid)
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and boric acid.[7] However, 2-Carboxyphenylboronic acid exhibits enhanced stability against

oxidation compared to simpler arylboronic acids like phenylboronic acid.[7][8] This increased

stability is attributed to the presence of the ortho-carboxylic acid group, which can form an

intramolecular mixed anhydride, imposing stereoelectronic constraints that protect the carbon-

boron bond from oxidation.[7][8]

pH-Dependent Stability and Degradation Pathways: The stability of 2-Carboxyphenylboronic
acid is significantly influenced by pH, especially in solution.

Protodeboronation: Under basic conditions, the primary degradation pathway for arylboronic

acids is protodeboronation.[9] This reaction involves the cleavage of the carbon-boron bond,

which is replaced by a hydrogen atom, resulting in the formation of benzoic acid and boric

acid.[9] The rate of protodeboronation is dependent on the pH, temperature, and the specific

base used.[9]

Acidic Conditions: While more stable than in basic media, degradation can still occur under

acidic conditions, likely through an oxidative pathway.[10]

Photostability: Specific photostability data for 2-Carboxyphenylboronic acid is not extensively

documented in the literature. However, as with many aromatic compounds, exposure to UV and

visible light may lead to degradation. Standard photostability testing according to ICH Q1B

guidelines is recommended to evaluate the impact of light.[11][12] This involves exposing the

solid material and solutions to a controlled light source and monitoring for the appearance of

degradants.[12][13]

Hygroscopicity: The hygroscopic nature of 2-Carboxyphenylboronic acid has not been

specifically detailed. However, due to the presence of polar carboxylic acid and boronic acid

functional groups, it is prudent to protect the solid from moisture to prevent potential hydrolysis

and the formation of boroxine anhydrides.[9] It is often supplied as a dihydrate.

Recommended Storage Conditions
To ensure the long-term integrity and purity of 2-Carboxyphenylboronic acid, the following

storage conditions are recommended based on information from suppliers and safety data

sheets.
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Parameter Recommendation Rationale Citations

Temperature

Long-term: 2-8°C

(Refrigerated) Short-

term: Room

temperature may be

acceptable.

Minimizes thermal

degradation and slows

potential side

reactions.

[2][5][6]

Atmosphere

Store in a tightly

closed container. For

long-term storage, an

inert atmosphere

(e.g., nitrogen, argon)

is recommended.

Protects from

moisture and

atmospheric oxygen,

reducing the risk of

hydrolysis and

oxidation.

[4][5][14]

Light Exposure
Store in the dark or in

an opaque container.

Prevents potential

photodegradation.
[12][13]

Moisture
Store in a dry, well-

ventilated place.

Prevents hydrolysis

and the formation of

boroxine.

[4][9][14]

Incompatibilities

Store away from

strong oxidizing

agents and

incompatible

materials.

Avoids chemical

reactions that could

degrade the

compound.

[14]

Experimental Protocols
The following are generalized protocols for assessing the stability of 2-Carboxyphenylboronic
acid, adapted from methodologies for similar arylboronic acids.[5][9]

Protocol 1: Thermal and Solution Stability Assessment
by HPLC
Objective: To determine the degradation rate of 2-Carboxyphenylboronic acid in solid-state

and in solution at various temperatures.
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Materials:

2-Carboxyphenylboronic acid

HPLC-grade acetonitrile and water

Phosphoric acid or other suitable buffer components

Volumetric flasks, vials

HPLC system with a UV detector and a C18 reversed-phase column

Temperature-controlled ovens or water baths

Procedure:

Sample Preparation:

Solid-State: Weigh a known amount of 2-Carboxyphenylboronic acid into several vials.

Place the vials in ovens set at different temperatures (e.g., 25°C, 40°C, 60°C).

Solution: Prepare a stock solution of 2-Carboxyphenylboronic acid in a suitable solvent

(e.g., acetonitrile/water mixture) at a known concentration (e.g., 1 mg/mL). Aliquot the

solution into vials and store them at different temperatures (e.g., 4°C, 25°C, 40°C).

Time Points: At specified time intervals (e.g., 0, 1, 3, 7, 14, and 30 days), remove a vial from

each temperature condition for analysis. For solid-state samples, dissolve the contents in the

initial mobile phase to a known concentration before analysis.

HPLC Analysis:

Column: C18 reversed-phase (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase: A gradient of aqueous buffer (e.g., 0.1% phosphoric acid in water) and an

organic solvent (e.g., acetonitrile). An example gradient could be 10% to 90% acetonitrile

over 15 minutes.

Flow Rate: 1.0 mL/min
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Column Temperature: 30°C

Detection Wavelength: 254 nm

Injection Volume: 10 µL

Data Analysis:

Identify and integrate the peak for 2-Carboxyphenylboronic acid and any significant

degradation products (e.g., benzoic acid from protodeboronation, salicylic acid from

oxidation).

Plot the peak area or concentration of 2-Carboxyphenylboronic acid against time for

each temperature.

Determine the degradation rate and half-life by fitting the data to a suitable kinetic model

(e.g., zero-order or first-order decay).

Protocol 2: Photostability Assessment (based on ICH
Q1B)
Objective: To evaluate the photosensitivity of 2-Carboxyphenylboronic acid in the solid state

and in solution.

Materials:

2-Carboxyphenylboronic acid

Suitable solvent (e.g., acetonitrile/water)

Chemically inert, transparent containers (e.g., quartz vials)

Aluminum foil

Photostability chamber equipped with a light source conforming to ICH Q1B guidelines

(Option 1 or 2).[12]

Procedure:
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Sample Preparation:

Solid: Place a thin layer of solid 2-Carboxyphenylboronic acid in a transparent

container.

Solution: Prepare a solution of known concentration and place it in a transparent

container.

Dark Control: Prepare identical samples but wrap them in aluminum foil to exclude light.

Exposure: Place the samples and dark controls in the photostability chamber. Expose them

to a total illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet

energy of not less than 200 watt-hours/square meter.[12]

Analysis: After the exposure period, analyze the light-exposed samples and the dark controls

using the HPLC method described in Protocol 1.

Evaluation: Compare the chromatograms of the exposed samples to the dark controls. The

appearance of new peaks or a decrease in the main peak area in the exposed sample, but

not in the control, indicates photodegradation.

Visualizations
The following diagrams illustrate key degradation pathways and a general workflow for stability

testing.

Experimental Workflow for Stability Testing

Sample Preparation
(Solid & Solution)

Application of Stress Conditions
(Temp, Light, pH, Humidity) Time-Point Sampling HPLC/LC-MS Analysis Data Analysis

(Kinetics, Degradant ID)

Click to download full resolution via product page

Caption: A generalized workflow for assessing the stability of 2-Carboxyphenylboronic acid.
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Protodeboronation Pathway (Basic Conditions)

2-Carboxyphenylboronic Acid

Benzoic Acid

+ H₂O, Base
- B(OH)₃

Boric Acid

Click to download full resolution via product page

Caption: The protodeboronation degradation pathway of 2-Carboxyphenylboronic acid.

Oxidative Deboronation Pathway

2-Carboxyphenylboronic Acid

Salicylic Acid

+ [O] (e.g., H₂O₂)
- B(OH)₃

Boric Acid

Click to download full resolution via product page

Caption: The oxidative deboronation pathway of 2-Carboxyphenylboronic acid.

Conclusion
2-Carboxyphenylboronic acid is a relatively stable compound in its solid form, particularly

when stored under recommended conditions. Its stability is enhanced by the ortho-carboxy

group, which provides protection against oxidation. However, in solution, it is susceptible to

degradation via protodeboronation (under basic conditions) and oxidation. For applications in
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synthesis and drug development, it is crucial to store the compound in a cool, dry, and dark

environment, preferably under an inert atmosphere for long-term storage. Researchers should

be mindful of the potential for degradation in solution and are encouraged to perform stability

studies under their specific experimental conditions to ensure the integrity of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 149105-19-1: 2-Carboxyphenylboronic acid | CymitQuimica [cymitquimica.com]

2. chemimpex.com [chemimpex.com]

3. arborpharmchem.com [arborpharmchem.com]

4. sigmaaldrich.com [sigmaaldrich.com]

5. benchchem.com [benchchem.com]

6. 2-Carboxyphenylboronic acid | CAS#:149105-19-1 | Chemsrc [chemsrc.com]

7. Boronic acid with high oxidative stability and utility in biological contexts - PMC
[pmc.ncbi.nlm.nih.gov]

8. pnas.org [pnas.org]

9. benchchem.com [benchchem.com]

10. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)
(2) - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Photostability Studies - Eurofins Scientific [eurofins.cz]

12. ema.europa.eu [ema.europa.eu]

13. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

14. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Stability and Storage of 2-Carboxyphenylboronic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b115381#stability-and-storage-conditions-for-2-
carboxyphenylboronic-acid]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b115381?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/149105-19-1/
https://www.chemimpex.com/products/40183
https://www.arborpharmchem.com/product/cas-no-149105-19-1-2-carboxyphenylboronic-acid/
https://www.sigmaaldrich.com/US/en/sds/aldrich/cds004617
https://www.benchchem.com/pdf/Effect_of_temperature_on_2_Ethoxy_5_methoxyphenylboronic_acid_stability.pdf
https://www.chemsrc.com/en/cas/149105-19-1_444541.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7958229/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7958229/
https://www.pnas.org/doi/10.1073/pnas.2013691118
https://www.benchchem.com/pdf/stability_of_3_Carboxyphenylboronic_acid_under_basic_reaction_conditions.pdf
https://pubmed.ncbi.nlm.nih.gov/10824134/
https://pubmed.ncbi.nlm.nih.gov/10824134/
https://www.eurofins.cz/biopharma-product-testing/photostability-studies/
https://www.ema.europa.eu/en/documents/scientific-guideline/ich-q-1-b-photostability-testing-new-active-substances-and-medicinal-products-step-5_en.pdf
https://alfresco-static-files.s3.amazonaws.com/alfresco_images/pharma/2014/08/22/096d8a91-8855-419b-8e2b-6b4443ebef87/article-150840.pdf
https://www.chemicalbook.com/msds/2-carboxyphenylboronic-acid.pdf
https://www.benchchem.com/product/b115381#stability-and-storage-conditions-for-2-carboxyphenylboronic-acid
https://www.benchchem.com/product/b115381#stability-and-storage-conditions-for-2-carboxyphenylboronic-acid
https://www.benchchem.com/product/b115381#stability-and-storage-conditions-for-2-carboxyphenylboronic-acid
https://www.benchchem.com/product/b115381#stability-and-storage-conditions-for-2-carboxyphenylboronic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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